N-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide

• IUPAC Name: N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-pyrrolidin-1-ylethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• InChI: InChI=1S/C23H29N3O4S/c1-25-11-8-18-14-17(4-6-20(18)25)21(26-9-2-3-10-26)16-24-31(27,28)19-5-7-22-23(15-19)30-13-12-29-22/h4-7,14-15,21,24H,2-3,8-13,16H2,1H3
• InChI Key: WRMBYKGYUFAZCV-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C1C=CC(=C2)C(CNS(=O)(=O)C3=CC4=C(C=C3)OCCO4)N5CCCC5
• Molecular Formula: C23H29N3O4S
• Molecular Weight: 443.6 g/mol

Description

N-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide is a useful research compound. Its molecular formula is C23H29N3O4S and its molecular weight is 443.56. The purity is usually 95%.
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Scientific Research Applications

Biological Screening and Molecular Docking Studies of Sulfonamides

A study focused on the synthesis of ethylated sulfonamides incorporating a 1,4-benzodioxane moiety. These compounds were evaluated for their inhibitory effects on enzymes such as acetylcholinesterase, butyrylcholinesterase, lipoxygenase, and α-glucosidase, as well as their antimicrobial properties against various bacterial strains. The synthesized compounds showed good inhibition of lipoxygenase and moderate inhibition of other enzymes, with some exhibiting notable antibacterial effects. Molecular docking studies further corroborated these findings, suggesting potential applications in designing enzyme inhibitors and antimicrobial agents (Irshad et al., 2016).

Design and Evaluation of Sulfonamides with 1,4-Benzodioxane Nucleus

Another research work reported the design, synthesis, and biological evaluation of N-aryl-2,3-dihydrobenzo[1,4]dioxine-6-sulfonamides and their derivatives, which were synthesized as a multistep sequence. These compounds exhibited moderate activity against butyrylcholinesterase and acetylcholinesterase but showed promising activity against lipoxygenase. Some derivatives displayed significant antimicrobial activities, suggesting their potential in developing new therapeutic agents with enzyme inhibitory and antimicrobial properties (Irshad et al., 2019).

Enzyme Inhibitory Activity of Pyridine-Dicarboxamide-Based Sulfonamides

Research into pyridine-2,6-dicarboxamide derivatives containing sulfonamide groups highlighted their potential as inhibitors for carbonic anhydrase and cholinesterase enzymes. These compounds exhibited IC50 values comparable to known inhibitors, indicating their potential as candidates for further studies in the field of enzyme inhibition (Stellenboom & Baykan, 2019).

Mechanism of Action

The indole nucleus is found in many important synthetic drug molecules and has been the focus of many research studies . The addition of the indole nucleus to medicinal compounds that are biologically active pharmacophore made it an important heterocyclic compound having broad-spectrum biological activities .